Cas no 6669-13-2 (Tert-Butoxybenzene)

Tert-Butoxybenzene (CAS 3586-14-9) is an aromatic ether with the chemical formula C₁₀H₁₄O. It is characterized by a tert-butoxy group attached to a benzene ring, imparting steric hindrance and enhanced stability. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its non-polar nature and moderate reactivity make it suitable for reactions requiring selective ether cleavage or as a protecting group in multi-step syntheses. Tert-Butoxybenzene exhibits low solubility in water but good solubility in organic solvents, facilitating its use in homogeneous reaction systems. Its stability under basic conditions further enhances its utility in synthetic applications.
Tert-Butoxybenzene structure
Tert-Butoxybenzene structure
Product name:Tert-Butoxybenzene
CAS No:6669-13-2
MF:C10H14O
MW:150.217563152313
MDL:MFCD00049018
CID:85743
PubChem ID:81179

Tert-Butoxybenzene Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl phenyl ether
    • (1,1-Dimethylethoxy)benzene
    • 2-Methyl-2-phenoxypropane
    • Phenyl tert-butyl ether
    • tert-Butoxybenzene
    • (2-methylpropan-2-yl)oxybenzene
    • Phenyl-t-Butylether
    • NSC 78717
    • Benzene, (1,1-dimethylethoxy)-
    • t-Butoxybenzene
    • Ether, tert-butyl phenyl
    • PNKZBZPLRKCVLI-UHFFFAOYSA-N
    • phenyl t-butyl ether
    • tert-butoxy-benzene
    • (tert-butoxy)benzene
    • Benzene,1-dimethylethoxy)-
    • KSC186Q9P
    • NSC78717
    • KM1028
    • NSC-78717
    • 6669-13-2
    • AM20040984
    • SY101875
    • DTXSID30216839
    • EN300-7365574
    • A8978
    • Q63398674
    • CS-0154658
    • InChI=1/C10H14O/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H
    • 1-tert-butoxybenzene
    • MFCD00049018
    • SCHEMBL93074
    • FT-0659066
    • AS-57865
    • AKOS002710533
    • TERT-BUTYL-PHENYLETHER
    • DA-18269
    • A10992
    • Tert-Butoxybenzene
    • MDL： MFCD00049018
    • Inchi： 1S/C10H14O/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H3
    • InChI Key： PNKZBZPLRKCVLI-UHFFFAOYSA-N
    • SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.921±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -17--16 ºC
  • Boiling Point: 185.5 ºC
  • Flash Point: 68.8±8.0 ºC,
  • Refractive Index: 1.4957 (589.3 nm 12 ºC)
  • Solubility: Very slightly soluble (0.41 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 2.86390
  • Vapor Pressure: No data available

Tert-Butoxybenzene Security Information

Tert-Butoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Tert-Butoxybenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB205874-250 mg
tert-Butyl phenyl ether, 96%; .
 6669-13-2 96%
250 mg
 €74.40 2023-07-20
Key Organics Ltd
AS-57865-1MG
(tert-butoxy)benzene
 6669-13-2 >95%
1mg
 £37.00 2025-02-08
TRC
T205643-100mg
tert-Butoxybenzene
 6669-13-2
100mg
 $ 95.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD628893-5g
tert-Butoxybenzene
 6669-13-2 96%
5g
 ￥218.0 2024-04-18
eNovation Chemicals LLC
D954259-25g
Phenyl tert-butyl ether
 6669-13-2 95%
25g
 $175 2024-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B304332-5g
Tert-Butoxybenzene
 6669-13-2 ≥98%
5g
 ¥2108.90 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU171-1g
Tert-Butoxybenzene
 6669-13-2 96%
1g
 174.0CNY 2021-07-14
abcr
AB205874-1 g
tert-Butyl phenyl ether, 96%; .
 6669-13-2 96%
1 g
 €98.30 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B859210-5g
tert-Butyl phenyl ether
 6669-13-2 ≥98%
5g
 2,245.00 2021-05-17
Key Organics Ltd
AS-57865-5G
(tert-butoxy)benzene
 6669-13-2 >95%
5g
 £128.00 2025-02-08

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Amadis Chemical Company Limited
(CAS:6669-13-2)Tert-Butoxybenzene
A8978
Purity:99%/99%
Quantity:25g/100g
Price ($):251.0/831.0